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Compound of Interest

Compound Name: 2,6-Diiodo-4-nitrophenol

Cat. No.: B1216091

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe disposal of 2,6-Diiodo-4-nitrophenol waste. The
information is presented in a question-and-answer format to directly address specific issues
that may be encountered during laboratory experiments.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,6-Diiodo-4-nitrophenol is
provided in the table below for easy reference.
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Property

Value

CAS Number

305-85-1[1][2]

Molecular Formula

C6H312NO3[1][2]

Molecular Weight 390.9 g/mol [1]
Light yellow feathery crystals or yellow
Appearance . .
crystalline solid[1][3]
Melting Point 152-154 °C[1][4]
Boiling Point 310.6£42.0 °C (Predicted)[1]

Water Solubility

Insoluble[1][3]

pKa

3.85+0.44 (Predicted)[1]

Stability

Stable under normal conditions[1][4]

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2,6-Diiodo-4-nitrophenol?

Al: 2,6-Diiodo-4-nitrophenol is considered a hazardous substance. The primary hazards

include:

ingestion and other routes of exposure.[1]

Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.[5][6][7] It is poisonous by

e [Irritation: It can cause skin and serious eye irritation.[5][6][7]

e Reactivity: It is a halogenated and nitrated phenol and reacts as a weak acid. It is

incompatible with strong reducing agents, hydrides, nitrides, alkali metals, and sulfides,

which can generate flammable hydrogen gas.[1][4] It may also generate heat with bases.[1]

[4]

o Decomposition: When heated to decomposition, it emits very toxic fumes of iodine and

nitrogen oxides.[1][4]
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Q2: What personal protective equipment (PPE) should be worn when handling 2,6-Diiodo-4-
nitrophenol waste?

A2: To minimize exposure, appropriate personal protective equipment (PPE) is essential. This
includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Chemical safety goggles or a face shield.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[8]

Q3: How should | segregate 2,6-Diiodo-4-nitrophenol waste?

A3: Proper waste segregation is crucial to prevent dangerous reactions. 2,6-Diiodo-4-
nitrophenol waste should be collected and segregated as halogenated organic waste.[8] Do
not mix it with non-halogenated solvents, as this can significantly increase disposal costs.[9]
Keep it separate from incompatible materials such as strong reducing agents, bases, and
acids.[1][4][10]

Q4: Can I dispose of small quantities of 2,6-Diiodo-4-nitrophenol waste down the drain?

A4: No. Due to its potential harm to aquatic life and its chemical properties, 2,6-Diiodo-4-
nitrophenol waste should never be poured down the drain.[11] This practice is illegal and can
have serious environmental repercussions.

Troubleshooting Guide
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Issue

Probable Cause

Solution

Spill of 2,6-Diiodo-4-
nitrophenol solid or solution.

Accidental dropping of
container or improper

handling.

1. Evacuate the immediate
area and ensure proper
ventilation. 2. Wear
appropriate PPE, including
respiratory protection if dust is
present. 3. For small spills, use
an inert absorbent material to
soak up the liquid or gently
sweep up the solid. 4. Place
the absorbed material and any
contaminated cleaning
materials into a designated,
labeled hazardous waste
container. 5. For large spills,
contact your institution's
Environmental Health and
Safety (EHS) department

immediately.

The waste container is warm to

the touch.

Possible reaction with
incompatible waste streams
mixed in the container. The
compound may generate heat
with bases.[1][4]

1. Do not add any more waste
to the container. 2. Carefully
move the container to a
secondary containment unit
within a fume hood. 3. Inform
your supervisor and EHS
department about the situation.
4. Do not attempt to open the
container if it is bulging or

making noise.

The waste container is leaking.

The container material is not
compatible with the waste, or

the container is damaged.

1. Place the leaking container
into a larger, compatible
secondary containment unit. 2.
Transfer the waste to a new,
appropriate container if it is
safe to do so. 3. Label the new

container with all the
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information from the old one.
4. Report the incident to your
EHS department.

1. Clearly label the container
with the words "Hazardous
Waste." 2. List all chemical
constituents by their full name
o ) and their approximate
Lack of familiarity with
Unsure how to label the waste o percentages. 3. Include the
) institutional or regulatory ]
container. ) ) date the waste was first added
labeling requirements. _ _
to the container. 4. Affix any
other specific hazard labels
required by your institution
(e.g., "Toxic," "Halogenated

Waste").

Experimental Protocol: Safe Disposal of 2,6-Diiodo-
4-nitrophenol Waste

This protocol outlines the recommended procedure for the accumulation and disposal of 2,6-
Diiodo-4-nitrophenol waste in a laboratory setting.

1. Waste Collection and Segregation:

» Designate a specific, well-ventilated Satellite Accumulation Area (SAA) for halogenated
organic waste, preferably within a chemical fume hood.[8][10]

o Use a dedicated, leak-proof, and chemically compatible container for collecting 2,6-Diiodo-
4-nitrophenol waste. The container must have a secure screw-top cap.[8]

o Ensure the container is clearly labeled as "Hazardous Waste" and specifies "2,6-Diiodo-4-
nitrophenol Waste" and "Halogenated Organic Waste."

» Do not mix this waste stream with non-halogenated solvents, strong acids, strong bases, or
reducing agents.[9][10]

2. Container Management:

+ Keep the waste container securely closed at all times, except when adding waste.[9][12]
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e Do not fill the container beyond 90% of its capacity to allow for expansion.
» Store the waste container in a secondary containment tray to prevent the spread of potential
leaks.

3. Waste Pickup and Disposal:

» Once the container is full or has been accumulating for a period defined by your institution's
policy (typically not exceeding one year in an SAA), arrange for a waste pickup.[10]

» Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management provider to schedule a pickup.

o Ensure all labeling is complete and accurate before the scheduled pickup.

4. Decontamination of Empty Containers:

» To be considered non-hazardous, an empty container that held 2,6-Diiodo-4-nitrophenol
must be triple-rinsed.

o The first rinseate must be collected and disposed of as hazardous waste.[13]

o Subsequent rinses of containers that held acutely toxic materials may also need to be
collected as hazardous waste; consult your institution's guidelines.

 After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's procedures for clean lab glass or plastic.

Logical Workflow for Safe Disposal
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Waste Generation & Collection
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Caption: Workflow for the safe disposal of 2,6-Diiodo-4-nitrophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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